Corticosterone sulfate

Specification

• CAS No.: 1105-02-8
• Molecular Formula: C21H30O7S
• Molecular Weight: 426.5 g/mol
• IUPAC Name: [2-[(8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate
• Standard InChI: InChI=1S/C21H30O7S/c1-20-8-7-13(22)9-12(20)3-4-14-15-5-6-16(18(24)11-28-29(25,26)27)21(15,2)10-17(23)19(14)20/h9,14-17,19,23H,3-8,10-11H2,1-2H3,(H,25,26,27)/t14-,15-,16+,17-,19+,20-,21-/m0/s1
• Standard InChI Key: DWEMVKUDQCSHGT-HJTSIMOOSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@H]4C(=O)COS(=O)(=O)O)C)O
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)COS(=O)(=O)O)C)O
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)COS(=O)(=O)O)C)O

Introduction

Chemical Structure and Properties

Corticosterone sulfate is a sulfated derivative of corticosterone, a primary glucocorticoid hormone produced in the adrenal cortex. The compound has the molecular formula C₂₁H₃₀O₇S and a molecular weight of 426.52400 grams per mole. It is identified by the CAS number 1105-02-8 and is chemically described as "Sulfuric acid mono-[2-(11-hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxo-ethyl] ester".

The sulfation of corticosterone significantly alters its physiochemical properties, particularly by enhancing water solubility compared to the unconjugated form. This increased solubility facilitates storage within cellular compartments and influences the compound's biological activities, metabolism, and distribution throughout the body.

Table 1: Chemical Properties of Corticosterone Sulfate

Property	Value
CAS Number	1105-02-8
Molecular Formula	C₂₁H₃₀O₇S
Molecular Weight	426.52400 g/mol
Chemical Name	Sulfuric acid mono-[2-(11-hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxo-ethyl] ester

Physiological Role in Adrenal Function

Significant evidence supports the role of corticosterone sulfate as an important storage form of corticosterone within the adrenal cortex. Research has demonstrated that when homogenized rat adrenal glands are incubated with sulfatase for 18 hours, there is a marked increase in extractable unconjugated corticosterone that cannot be attributed to de novo synthesis during the incubation period. This finding strongly suggests that corticosterone is stored within the adrenal gland as a sulfate conjugate rather than in its free, unconjugated form.

The physiological significance of this storage mechanism becomes apparent during stress responses. When experimental animals are subjected to footshock stress, researchers observe a concurrent increase in unconjugated corticosterone in the adrenal gland alongside a disappearance of the conjugated form. This pattern indicates that stress triggers the conversion of stored corticosterone sulfate to biologically active corticosterone, potentially through the activation of steroid sulfatase by adrenocorticotropic hormone (ACTH).

Research Findings and Experimental Evidence

The evidence for corticosterone sulfate as a storage form comes primarily from experimental studies involving rat adrenal glands. When these glands are homogenized and treated with sulfatase, researchers observe a significant increase in extractable unconjugated corticosterone. This observation strongly supports the hypothesis that corticosterone is stored in a sulfated form within the adrenal tissue.

The stress response provides further evidence for the physiological role of corticosterone sulfate. Exposure to footshock stress induces a rapid increase in unconjugated corticosterone within the adrenal gland, accompanied by a corresponding decrease in the conjugated form. This pattern suggests a stress-induced activation of desulfation pathways, potentially mediated by ACTH-stimulated sulfatase activity.

Research Implications and Future Directions

In the broader context of steroid sulfation, several open questions have been identified in recent literature. The relative contribution of different sulfotransferases to steroid sulfation needs better characterization. Additionally, the transporters mediating the export of steroid hormone monosulfates (and potentially disulfates) in the adrenal remain poorly defined, as does the extent of paracrine effects in local tissue environments.

Recent biochemical and chemico-biological advances offer promising tools for future research in this area. These include the development of activity probes specific for individual sulfotransferases. Such probes have been used successfully for other sulfotransferase isoforms and could potentially be adapted for studying enzymes involved in corticosterone sulfation. These new approaches may yield unprecedented imaging opportunities for sulfotransferase activity when applied to cellular and animal models.

Table 2: Key Research Questions and Future Directions

Research Area	Key Questions	Potential Approaches
Enzymatic Regulation	Which sulfotransferases primarily catalyze corticosterone sulfation?	Activity-based probes, enzyme inhibition studies
Transport Mechanisms	Which transporters mediate corticosterone sulfate export from adrenal cells?	Transporter expression studies, knockout models
Physiological Significance	How does corticosterone sulfate storage contribute to different stress response patterns?	In vivo stress models with inhibition of sulfation/desulfation
Pathological Implications	Is corticosterone sulfate metabolism altered in adrenal disorders?	Comparative analysis in healthy vs. pathological tissue samples

Pathophysiological Considerations

Although specific information about corticosterone sulfate in pathological states is limited in the provided search results, research on steroid sulfation in adrenal tumors suggests potential clinical relevance. Investigations into adrenocortical carcinoma (ACC) have revealed links between tumor development and alterations in steroid sulfation pathways.

The diagnostic utility of steroid sulfates as biomarkers for adrenal pathologies represents an active area of research. While current evidence focuses primarily on other sulfated steroids, the principles and methodologies could potentially extend to investigations of corticosterone sulfate in various disease states.

Understanding the role of corticosterone sulfate in both normal physiology and pathological conditions may have implications for developing novel diagnostic approaches and therapeutic interventions for disorders involving dysregulation of the hypothalamic-pituitary-adrenal axis and glucocorticoid metabolism.